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Introduction

The dissolution of noble metals—gold (Au), platinum (Pt), and palladium (Pd)—is a critical step
in various analytical procedures, materials synthesis, and drug development processes. While
agua regia is the most common solvent for these metals, its use involves hazardous nitric and
hydrochloric acids. Selenic acid (H2SeOa), a strong and highly oxidizing acid, presents an
alternative for the dissolution of certain noble metals, particularly gold. These application notes
provide a comprehensive overview of the available protocols, quantitative data, and safety
precautions for the dissolution of gold, palladium, and platinum using selenic acid.

Safety Precautions

Working with hot, concentrated selenic acid requires stringent safety measures due to its high
corrosivity and toxicity.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., butyl
rubber), safety goggles, a face shield, and a lab coat.

» Ventilation: All procedures must be conducted in a certified fume hood with adequate
ventilation.
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» Handling: Avoid direct contact with skin and eyes. In case of contact, immediately flush with
copious amounts of water and seek medical attention.

» Storage: Store selenic acid in a cool, dry, and well-ventilated area away from incompatible
materials.

» Disposal: Dispose of selenic acid and its waste products in accordance with local, state,
and federal regulations.

Dissolution of Gold (Au)

Hot, concentrated selenic acid is an effective solvent for gold, forming a reddish-yellow
solution of gold(lll) selenate.[1] The reaction proceeds as follows:

2 Au + 6 H2SeO4s — Auz(Se0a4)s + 3 H2SeOs + 3 H20

The dissolution rate is highly dependent on the temperature and concentration of the selenic

acid.
Parameter Value Conditions Reference

Concentrated H2SeOa4
] ) ] ) (exact concentration
Dissolution Time Complete in 13 hours - [2]
not specified),

Elevated Temperature

. o ) 67% H2SeOa4 at 130°C
Reaction Onset No significant reaction [2]
for 13 days

87% and 98%

Reaction Onset No significant reaction  H2SeOa at 154°C for [2]
26 days
Effective
) ~85% H2Se0a4 Heated [3]
Concentration

Experimental Protocol for Dissolving Gold Powder
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e Preparation: Place a known weight of gold powder (e.g., 100 mg) into a clean, dry
borosilicate glass reaction vessel.

e Acid Addition: In a fume hood, carefully add a sufficient volume of concentrated (e.g., 85%)
selenic acid to completely cover the gold powder.

» Heating: Gently heat the mixture on a hot plate with magnetic stirring. The dissolution of gold
in selenic acid typically requires elevated temperatures.

o Observation: The solution will gradually turn to a reddish-yellow color as the gold dissolves to
form gold(lIl) selenate.

o Completion: Continue heating until the gold powder is completely dissolved. The time
required will depend on the temperature, acid concentration, and particle size of the gold.

e Cooling: Once dissolution is complete, carefully remove the reaction vessel from the heat
and allow it to cool to room temperature inside the fume hood.

o Further Processing: The resulting gold(lll) selenate solution can then be used for subsequent
analytical or synthetic procedures.

. Add Concentrated . Complete Dissolution Cool to Room End: Gold(lll) Selenate
StartiGold|Bawder Selenic Acid (H2SeO4) (e e Sy (Reddish-Yellow Solution) Temperature Solution (Auz(SeO4)3)

Click to download full resolution via product page

Workflow for dissolving gold powder in selenic acid.

Dissolution of Palladium (Pd)

The dissolution of palladium in selenic acid is less documented than that of gold. However,
based on its reactivity with other strong oxidizing acids, it is expected that finely divided
palladium will dissolve in hot, concentrated selenic acid.

Quantitative Data for Palladium Dissolution (Estimated)
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Direct quantitative data for palladium in selenic acid is not readily available in the reviewed

literature. The following table provides an estimation based on its behavior with hot,

concentrated sulfuric acid.

Estimated . . .
Parameter . Basis for Estimation
Value/Observation

Palladium dissolves slowly in

Reactivity Slow dissolution ) )
hot, concentrated sulfuric acid.
The dissolution of finely
High temperature and divided palladium in selenic

Required Conditions ] o
concentrated acid acid is noted to occur at

elevated temperatures.

Experimental Protocol for Dissolving Palladium Sponge

Preparation: Place a known weight of palladium sponge into a reaction vessel suitable for
high-temperature applications.

Acid Addition: In a fume hood, add concentrated selenic acid in a quantity sufficient to
immerse the palladium.

Heating: Heat the mixture to a high temperature (precise optimal temperature not
determined) with constant stirring.

Observation: Monitor the reaction for signs of dissolution, such as a change in the color of
the solution and a decrease in the amount of solid palladium.

Completion: The reaction is likely to be slow. Continue heating until the palladium is fully
dissolved.

Cooling and Further Processing: Once complete, allow the solution to cool to room
temperature before proceeding with further steps.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Palladium Metal (Pd)

Reaction

Hot, Concentrated
Selenic Acid (H2SeOa4)

eads to

Palladium(ll) Selenate Solution
(PdSeOa4) (Probable Product)

Click to download full resolution via product page
Proposed reaction pathway for palladium dissolution.

Dissolution of Platinum (Pt)

Platinum is known for its high resistance to chemical attack and is not readily dissolved by
single acids. While some sources suggest "destructive corrosion” in 100% selenic acid,
guantitative data on dissolution rates are not available.[4] It is anticipated that the dissolution of
platinum in selenic acid will be extremely slow and require very aggressive conditions.

Quantitative Data for Platinum Dissolution (Estimated)

Direct quantitative data for platinum in selenic acid is not available in the reviewed literature.
The following is an estimation based on its known chemical resistance.
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Estimated . . .
Parameter . Basis for Estimation
Value/Observation

o o Platinum is resistant to hot,
Reactivity Very low to negligible ) )
concentrated sulfuric acid.

Extreme (e.g., prolonged
) N heating at very high General inertness of platinum
Required Conditions o ) )
temperatures with highly to single acids.

concentrated acid)

Due to the extreme conditions likely required and the lack of established protocols, the
dissolution of platinum using only selenic acid is not a recommended standard procedure. For
practical purposes, aqua regia remains the preferred solvent for platinum.

Application in Sample Preparation for Analysis

Solutions of noble metals in selenic acid can be diluted and analyzed by techniques such as
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-
Optical Emission Spectrometry (ICP-OES).

General Digestion Protocol for ICP Analysis:
» Follow the respective dissolution protocol for the noble metal of interest.

o After complete dissolution and cooling, carefully and accurately dilute the sample with
deionized water to the desired concentration range for the analytical instrument.

o Matrix-matched standards should be prepared to account for any potential interferences from

the selenic acid matrix.

¢ Analyze the samples using ICP-MS or ICP-OES according to the instrument's standard
operating procedures.

Dissolution in .| Dilution with | ICP-MS /ICP-OES e
Noble Metal Sample Selenic Acid | Deionized Water | Analysis QUEMEELE DR
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Click to download full resolution via product page

General workflow for noble metal analysis after selenic acid dissolution.

Conclusion

Selenic acid is a viable solvent for gold under hot, concentrated conditions. Its effectiveness
for dissolving palladium is probable but not well-documented, while its utility for dissolving
platinum is expected to be very limited due to platinum's high chemical resistance. The
protocols and data presented here provide a foundation for researchers utilizing selenic acid
for noble metal dissolution. However, further systematic studies are required to establish
detailed quantitative data, especially for palladium and platinum. Extreme caution must be
exercised when working with hot, concentrated selenic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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